Cas no 1855036-90-6 (Furan, 2-[2-(chloromethyl)-4-penten-1-yl]-)

• Product Name: Furan, 2-[2-(chloromethyl)-4-penten-1-yl]-
• CAS No: 1855036-90-6
• MF: C₁₀H₁₃ClO
• MW: 184.662622213364
• CID: 5283480
• Update Time: 2025-07-08

Furan, 2-[2-(chloromethyl)-4-penten-1-yl]- Chemical and Physical Properties

Names and Identifiers

• Furan, 2-[2-(chloromethyl)-4-penten-1-yl]-

• Inchi： 1S/C10H13ClO/c1-2-4-9(8-11)7-10-5-3-6-12-10/h2-3,5-6,9H,1,4,7-8H2
• InChI Key： KGCNAQATHQDOGI-UHFFFAOYSA-N
• SMILES： O1C=CC=C1CC(CCl)CC=C

Additional information on Furan, 2-[2-(chloromethyl)-4-penten-1-yl]-

Recent Advances in the Study of Furan, 2-[2-(chloromethyl)-4-penten-1-yl]- (CAS: 1855036-90-6) and Its Applications in Chemical Biology and Medicine

The compound Furan, 2-[2-(chloromethyl)-4-penten-1-yl]- (CAS: 1855036-90-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential use in drug development.

Recent studies have highlighted the versatility of Furan, 2-[2-(chloromethyl)-4-penten-1-yl]- as a key intermediate in the synthesis of more complex bioactive molecules. Its furan ring and reactive chloromethyl group make it an attractive candidate for further chemical modifications, enabling the development of novel compounds with enhanced pharmacological properties. Researchers have successfully utilized this compound in the synthesis of various heterocyclic derivatives, which have shown promising activity against a range of biological targets.

One of the most notable advancements in the study of this compound is its potential application in cancer therapy. Preliminary in vitro studies have demonstrated that derivatives of Furan, 2-[2-(chloromethyl)-4-penten-1-yl]- exhibit significant cytotoxicity against several cancer cell lines, including those resistant to conventional chemotherapy. These findings suggest that this compound could serve as a scaffold for the development of new anticancer agents, particularly for targeting hard-to-treat malignancies.

In addition to its anticancer properties, recent research has explored the antimicrobial potential of Furan, 2-[2-(chloromethyl)-4-penten-1-yl]- and its derivatives. Several studies have reported moderate to strong activity against Gram-positive and Gram-negative bacteria, as well as fungal pathogens. This broad-spectrum activity positions the compound as a potential lead for the development of new antimicrobial agents, especially in light of the growing threat of antibiotic resistance.

The mechanism of action of Furan, 2-[2-(chloromethyl)-4-penten-1-yl]- and its derivatives is an area of active investigation. Current hypotheses suggest that the compound may interact with cellular thiol groups, disrupting essential metabolic pathways in target cells. Further structural-activity relationship (SAR) studies are underway to elucidate the precise molecular interactions responsible for its biological effects and to optimize its pharmacological profile.

From a synthetic chemistry perspective, recent work has focused on developing more efficient and scalable routes for the production of Furan, 2-[2-(chloromethyl)-4-penten-1-yl]-. Green chemistry approaches, including catalytic methods and solvent-free reactions, are being explored to improve the sustainability of its synthesis. These advancements are crucial for facilitating further research and potential commercialization of derivatives based on this compound.

Looking ahead, the future research directions for Furan, 2-[2-(chloromethyl)-4-penten-1-yl]- include comprehensive preclinical evaluation of its most promising derivatives, optimization of its pharmacokinetic properties, and exploration of combination therapies. The compound's unique chemical features and demonstrated biological activities make it a compelling subject for continued investigation in chemical biology and drug discovery.